N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-phenoxybenzamide

• IUPAC Name: N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2-phenoxybenzamide
• InChI: InChI=1S/C23H19N3O3S/c1-15(27)26-12-11-17-19(13-24)23(30-21(17)14-26)25-22(28)18-9-5-6-10-20(18)29-16-7-3-2-4-8-16/h2-10H,11-12,14H2,1H3,(H,25,28)
• InChI Key: PRVAMPZKLIRCNS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC=CC=C3OC4=CC=CC=C4
• Molecular Formula: C23H19N3O3S
• Molecular Weight: 417.5 g/mol

Description

“N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-phenoxybenzamide” is a chemical compound. It is used for pharmaceutical testing. It is related to a class of compounds that have shown excellent antibacterial activities against both Gram-positive and Gram-negative bacteria.

Synthesis Analysis

The synthesis of similar compounds involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates. The reaction can be carried out in several ways, including stirring without solvent and/or heat, stirring without solvent at steam bath, and fusion.

Molecular Structure Analysis

The molecular structure of this compound is based on the 4,5,6,7-tetrahydrothieno[2,3-c]pyridine skeleton. It is characterized by the presence of a cyano group at its 3-position.

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives, which this compound is a part of, are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Scientific Research Applications

Antiproliferative Activities

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Pharmaceutical Testing

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Biological Potential

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Mechanism of Action

Target of Action

Similar compounds have been shown to inhibit the activity ofVEGFR2 , a receptor tyrosine kinase that plays a crucial role in angiogenesis .

Mode of Action

It’s known that similar compounds cause a significant and dose-dependent accumulation of cells in theG2/M phase of the cell cycle, with a concomitant decrease of cells in other phases of the cell cycle (especially the G0/G1 phase) .

Biochemical Pathways

The compound appears to affect the cell cycle, particularly the transition from the G2 phase to the M phase . This suggests that it may interfere with the biochemical pathways involved in cell division and growth.

Result of Action

The compound causes a significant and dose-dependent accumulation of cells in the G2/M phase of the cell cycle, with a concomitant decrease of cells in other phases of the cell cycle (especially the G0/G1 phase) . This suggests that it may have a cytostatic effect, inhibiting cell division and potentially leading to cell death.

Future Directions

The high binding energy for similar compounds suggests the need for further structure optimization and in-depth studies as potential inhibitors. Additionally, given their antiproliferative activity, these compounds could be further explored for their potential in cancer treatment.